Cas no 2306265-13-2 (tert-butyl N-(2-aminospiro[3.5]nonan-9-yl)carbamate)

• Product Name: tert-butyl N-(2-aminospiro[3.5]nonan-9-yl)carbamate
• CAS No: 2306265-13-2
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 5268506
• Update Time: 2026-03-09

tert-butyl N-(2-aminospiro[3.5]nonan-9-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-aminospiro[3.5]nonan-5-yl)carbamate
• tert-butyl N-(2-aminospiro[3.5]nonan-9-yl)carbamate

• Inchi： 1S/C14H26N2O2/c1-13(2,3)18-12(17)16-11-6-4-5-7-14(11)8-10(15)9-14/h10-11H,4-9,15H2,1-3H3,(H,16,17)
• InChI Key： BFWQXWVVUURCAO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCCCC21CC(C2)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 316
• XLogP3: 2.1
• Topological Polar Surface Area: 64.4

Additional information on tert-butyl N-(2-aminospiro[3.5]nonan-9-yl)carbamate

Comprehensive Overview of tert-butyl N-(2-aminospiro[3.5]nonan-9-yl)carbamate (CAS No. 2306265-13-2)

tert-butyl N-(2-aminospiro[3.5]nonan-9-yl)carbamate (CAS No. 2306265-13-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique spirocyclic structure and potential applications in drug discovery. This compound, often referred to as a Boc-protected spirocyclic amine, is a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Its molecular framework combines a spiro[3.5]nonane core with a tert-butyl carbamate group, making it a versatile building block for medicinal chemistry.

The growing interest in spirocyclic compounds like tert-butyl N-(2-aminospiro[3.5]nonan-9-yl)carbamate stems from their ability to mimic natural product scaffolds and enhance drug-like properties such as solubility, metabolic stability, and target selectivity. Researchers are particularly intrigued by its potential role in addressing neurodegenerative diseases, a hot topic in modern medicine. With the rise of AI-driven drug discovery, this compound has also been flagged in computational screenings for its 3D structural diversity, a key factor in overcoming flat-molecule limitations in traditional drug design.

From a synthetic chemistry perspective, the Boc-protecting group in tert-butyl N-(2-aminospiro[3.5]nonan-9-yl)carbamate offers excellent stability under basic conditions while being readily cleavable under acidic conditions, making it ideal for multi-step synthesis. This aligns with the pharmaceutical industry's demand for modular synthetic routes, as evidenced by frequent searches for "Boc deprotection methods" and "spirocyclic amine applications" in scientific databases. The compound's chiral centers further add to its value, as enantioselective synthesis remains a critical focus area for asymmetric catalysis research.

In the context of green chemistry trends, tert-butyl N-(2-aminospiro[3.5]nonan-9-yl)carbamate presents opportunities for atom-economical transformations. Its rigid spiro[3.5]nonane skeleton could potentially reduce the number of synthetic steps required to achieve desired molecular conformations compared to linear analogs—a feature increasingly important in sustainable pharmaceutical manufacturing. This resonates with current industry searches for "scaffold hopping strategies" and "conformationally restricted amines" in drug design.

The compound's physicochemical properties have also made it subject to ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies, particularly regarding its blood-brain barrier permeability—a frequently searched topic in neuropharmacology circles. Its logP value and hydrogen bond donor/acceptor count suggest favorable characteristics for CNS-penetrant molecules, explaining its inclusion in several fragment-based drug discovery libraries.

Recent patent analyses reveal that derivatives of tert-butyl N-(2-aminospiro[3.5]nonan-9-yl)carbamate are being explored for GPCR (G-protein coupled receptor) modulation, particularly targeting receptors implicated in pain management and psychiatric disorders. This aligns with the pharmaceutical industry's shift toward precision medicine approaches, where structural novelty plays a crucial role in addressing unmet medical needs. The compound's spirocyclic constraint may offer improved receptor subtype selectivity compared to flexible analogs—a property highly sought after in next-generation therapeutics.

From a commercial availability standpoint, tert-butyl N-(2-aminospiro[3.5]nonan-9-yl)carbamate (CAS No. 2306265-13-2) is typically supplied as a white crystalline powder with high purity (>97%), suitable for high-throughput screening applications. Its storage stability at 2-8°C under inert atmosphere makes it practical for research laboratories, addressing common concerns about amine compound degradation—a frequently searched troubleshooting topic among synthetic chemists.

The analytical characterization of this compound typically involves NMR spectroscopy (particularly 1H and 13C NMR), mass spectrometry, and HPLC purity analysis. These techniques confirm the presence of both the spiro[3.5]nonane framework and the Boc-protected amine functionality—key quality control parameters that correlate with recent search trends for "spirocyclic compound characterization" and "carbamate stability testing" in analytical chemistry forums.

Looking forward, the scientific community anticipates expanded applications of tert-butyl N-(2-aminospiro[3.5]nonan-9-yl)carbamate in proteolysis targeting chimera (PROTAC) design, where its rigid spacer properties could optimize ternary complex formation. This positions the compound at the forefront of targeted protein degradation research—one of the most rapidly growing areas in biopharmaceutical innovation today.